Benzaldehyde pyridylhydrazone

• Molecular Formula: C12H11N3
• Molecular Weight: 197.24 g/mol
• IUPAC Name: N-(benzylideneamino)pyridin-2-amine
• InChI: InChI=1S/C12H11N3/c1-2-6-11(7-3-1)10-14-15-12-8-4-5-9-13-12/h1-10H,(H,13,15)
• InChI Key: BPECCKRJFULQIS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=NNC2=CC=CC=N2

Description

Benzaldehyde pyridylhydrazone is a useful research compound. Its molecular formula is C12H11N3 and its molecular weight is 197.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In 20 ml of ethanol was dissolved 5.46 g of 2-hydrazinopyridine. With stirring, 5.32 g of benzaldehyde was added to the solution. With heat release, pale yellow crystals precipitated within about 30 seconds and the entire solution solidified after one minute. 10 ml of ethanol was added to the mass which was refluxed at 100° C. for 40 minutes. The reaction solution was allowed to cool at room temperature and further cooled down to 10° C. to cause crystals to precipitate. The crystals were collected by suction filtration, washed with ethanol and dried in vacuum at room temperature for one hour, obtaining 8.28 g (yield 83%) of pale yellow acicular crystals.